Cas no 1805578-53-3 (1-Bromo-2,5-diamino-4-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-2,5-diamino-4-(trifluoromethyl)benzene
• CAS No: 1805578-53-3
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4793148
• Update Time: 2023-08-17

1-Bromo-2,5-diamino-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,5-diamino-4-(trifluoromethyl)benzene

• Inchi： 1S/C7H6BrF3N2/c8-4-2-5(12)3(1-6(4)13)7(9,10)11/h1-2H,12-13H2
• InChI Key： VQEBUZQAAACPPY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1N)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• XLogP3: 2.1
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes